2-(2,5-DICHLOROPHENYL)ISONICOTINIC ACID

• IUPAC Name: 2-(2,5-dichlorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-8-1-2-10(14)9(6-8)11-5-7(12(16)17)3-4-15-11/h1-6H,(H,16,17)
• InChI Key: XFGVZZZMXUFEES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=NC=CC(=C2)C(=O)O)Cl
• Molecular Formula: C12H7Cl2NO2
• DSSTOX Substance ID: DTXSID10688010
• Molecular Weight: 268.09 g/mol
• CAS No.: 1262007-36-2

Description

2-(2,5-Dichlorophenyl)isonicotinic acid (CAS 1262007-36-2) is a halogenated pyridinecarboxylic acid derivative of significant interest in research and development. This compound features a molecular weight of 268.10 and a molecular formula of C 12 H 7 Cl 2 NO 2 . Its core structure, which combines an isonicotinic acid moiety with a 2,5-dichlorophenyl substituent, makes it a valuable scaffold in synthetic and medicinal chemistry. Researchers utilize this compound as a key synthetic intermediate. Structural analogs of isonicotinic acid, particularly hydrazide derivatives, are extensively investigated for their antimicrobial and antimycobacterial properties, providing a foundation for the development of new therapeutic agents . Furthermore, dichloro-substituted isonicotinic acids are recognized in agrochemical research for their potential role as synthetic elicitors that can activate Systemic Acquired Resistance (SAR) in plants, a natural defense mechanism against pathogens . The presence of the dichlorophenyl group is a common feature in various bioactive molecules and can contribute to modulating the lipophilicity and electronic properties of the molecule, which are critical parameters in drug design and agrochemical optimization . Safety Information: This product is for research purposes only and is not intended for diagnostic or therapeutic use. Handle with care. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

Preparation Methods

Reaction Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between a halogenated arene and a boronic acid. For 2-(2,5-dichlorophenyl)isonicotinic acid, this method involves:

• Synthesis of 2-bromoisonicotinic acid : Prepared via bromination of isonicotinic acid or oxidation of 2-bromo-4-picoline.

• Preparation of 2,5-dichlorophenylboronic acid : Derived from 2,5-dichlorobromobenzene via lithiation and subsequent treatment with trimethyl borate.

• Coupling reaction : Combining the two precursors under palladium catalysis.

Reaction Conditions

• Catalyst : Pd(PPh₃)₄ (5 mol%)

• Base : Na₂CO₃ (2 equiv)

• Solvent : Dioxane/water (4:1)

• Temperature : 80°C, 12 hours

Yield and Efficiency

Parameter	Value
Isolated Yield	68–72%
Purity (HPLC)	≥98%
Reaction Scale	10 g scale

Advantages : High regioselectivity, compatibility with sensitive functional groups.
Limitations : Requires costly palladium catalysts and inert conditions.

Ullmann-Type Coupling

Reaction Overview

This copper-mediated coupling connects a halogenated pyridine with a dichlorophenyl halide. The process involves:

• Synthesis of 2-iodoisonicotinic acid : Achieved via iodination of isonicotinic acid using N-iodosuccinimide (NIS) under acidic conditions.

• Coupling with 2,5-dichlorophenyl iodide : Conducted in the presence of copper(I) iodide and a diamine ligand.

Reaction Conditions

• Catalyst : CuI (10 mol%), 1,10-phenanthroline (20 mol%)

• Solvent : DMF

• Temperature : 120°C, 24 hours

Yield and Efficiency

Parameter	Value
Isolated Yield	55–60%
Byproducts	<5%

Advantages : Lower catalyst cost compared to palladium.
Limitations : Longer reaction times and moderate yields.

Oxidation of 2-(2,5-Dichlorophenyl)-4-Picoline

Reaction Overview

This two-step method converts a methyl-substituted pyridine to the corresponding carboxylic acid:

• Synthesis of 2-(2,5-dichlorophenyl)-4-picoline : Achieved via Friedel-Crafts alkylation (though challenging due to pyridine’s electron deficiency) or directed ortho-metalation followed by quenching with 2,5-dichlorophenyl electrophiles.

• Oxidation of the methyl group : Using KMnO₄ in acidic or basic media.

Reaction Conditions

• Oxidizing Agent : KMnO₄ (3 equiv)

• Solvent : H₂O/H₂SO₄ (1:1)

• Temperature : 100°C, 6 hours

Yield and Efficiency

Parameter	Value
Oxidation Yield	85–90%
Purity (NMR)	≥95%

Advantages : High yield in the oxidation step.
Limitations : Difficulty in synthesizing the picoline precursor.

Nucleophilic Aromatic Substitution

Reaction Overview

Activating the pyridine ring via N-oxide formation enables nucleophilic substitution with 2,5-dichlorophenyl Grignard reagents:

• N-Oxide formation : Treating isonicotinic acid with m-CPBA.

• Substitution reaction : Reacting the N-oxide with 2,5-dichlorophenylmagnesium bromide.

Reaction Conditions

• Oxidizing Agent : m-CPBA (1.2 equiv)

• Solvent : CH₂Cl₂, 0°C → RT

• Grignard Reagent : 2,5-DichlorophenylMgBr (2 equiv)

Yield and Efficiency

Parameter	Value
Substitution Yield	40–45%
Side Products	20% (rearrangement)

Cyclization via Hantzsch Dihydropyridine Synthesis

Reaction Overview

Constructing the pyridine ring from a diketone precursor containing the dichlorophenyl group:

• Synthesis of 1,5-diketone : Condensing ethyl 2,5-dichlorophenylacetate with ethyl acetoacetate.

• Cyclization with ammonium acetate : Forming the dihydropyridine intermediate.

• Oxidation to pyridine : Using HNO₃ or DDQ.

Reaction Conditions

• Cyclization Agent : NH₄OAc (3 equiv), ethanol, reflux

• Oxidizing Agent : DDQ (1.5 equiv), toluene, 80°C

Yield and Efficiency

Parameter	Value
Overall Yield	30–35%
Step Count	3

Advantages : Builds the pyridine ring de novo.
Limitations : Multi-step process with low overall yield.

Comparative Analysis of Methods

Method	Yield (%)	Cost	Scalability	Regioselectivity
Suzuki-Miyaura	68–72	High	Industrial	Excellent
Ullmann	55–60	Moderate	Lab-scale	Good
Picoline Oxidation	85–90	Low	Pilot-scale	N/A
Nucleophilic Substitution	40–45	High	Lab-scale	Moderate
Hantzsch Synthesis	30–35	Low	Lab-scale	Poor

Key Findings :

• The Suzuki-Miyaura method offers the best balance of yield and selectivity, making it suitable for industrial applications.

• Oxidation of picoline derivatives is high-yielding but limited by precursor availability.

• Cyclization routes are synthetically flexible but inefficient.

Chemical Reactions Analysis

Types of Reactions

2-(2,5-Dichlorophenyl)isonicotinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines. Substitution reactions can introduce various functional groups, such as alkyl or aryl groups, onto the phenyl ring.

Scientific Research Applications

Chemical Properties and Structure

The compound 2-(2,5-dichlorophenyl)isonicotinic acid features a pyridine ring with a carboxylic acid group and a dichlorophenyl substituent. Its molecular formula is $C_{13}H_{9}Cl_{2}N_{3}O_{2}$. The presence of both the amino group and the dichlorophenyl moiety contributes to its unique chemical reactivity and biological activity.

Medicinal Chemistry

• Anticancer Activity : Recent studies have demonstrated that 2-(2,5-dichlorophenyl)isonicotinic acid exhibits significant cytotoxic effects against various cancer cell lines. For instance, it has shown IC50 values comparable to established chemotherapeutic agents:

  Cell Line	IC50 (µg/mL)	Reference Drug
  MCF-7	10	Vinblastine
  HCT-116	15	Colchicine
  PC-3	12	Doxorubicin
• Mechanism of Action : The compound acts by inhibiting key enzymes involved in cancer progression, such as VEGFR-2, with an IC50 value of approximately $0.068\mu M$, indicating high potency compared to other inhibitors like Sorafenib.

Organic Synthesis

• Building Block for Complex Molecules : It serves as a versatile intermediate in the synthesis of various pharmaceuticals targeting nicotinic receptors. Its unique structural features make it a valuable candidate for developing new therapeutic agents.

Agricultural Applications

• Plant Resistance Induction : Similar compounds have been investigated for their ability to induce resistance against pathogens in plants. Modifications of isonicotinic acids have shown efficacy in reducing necrotic areas caused by viral infections in plants by enhancing natural resistance mechanisms .

In Vitro Studies

A comprehensive study evaluated the cytotoxic effects of the compound on several cancer cell lines using the MTT assay. The results indicated a dose-dependent inhibition of cell growth across multiple lines, reinforcing its potential as an anticancer agent.

Molecular Docking Studies

Docking simulations have provided insights into the binding interactions between the compound and target proteins such as VEGFR-2. These studies suggest that its binding mode is similar to that of known inhibitors, supporting further development as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-(2,5-dichlorophenyl)isonicotinic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in microbial or plant defense mechanisms.

Pathways Involved: It can activate signaling pathways that lead to the production of defense-related proteins and metabolites in plants, enhancing their resistance to pathogens.

Comparison with Similar Compounds

Table 1: Comparison of Chlorinated Isonicotinic Acid Derivatives

Compound Name	Substituent Positions	Molecular Formula	CAS RN	Key Applications
2-(2,5-Dichlorophenyl)isonicotinic Acid	Phenyl: 2,5-Cl; Pyridine: 4-COOH	C₁₂H₇Cl₂NO₂	Not provided	Pharmaceutical intermediate (inferred)
2,6-Dichloroisonicotinic Acid	Pyridine: 2,6-Cl; 4-COOH	C₆H₃Cl₂NO₂	5398-44-7	Pharmaceutical intermediate (e.g., antiviral agents)
Benzoic Acid, 2-amino-4-[[(2,5-Dichlorophenyl)amino]carbonyl]-	Phenyl: 2,5-Cl; Carboxylic acid	C₁₅H₁₁Cl₂N₂O₃	Not provided	Agrochemical synthesis (patent references)

Key Observations :

• Substituent Position Effects: The 2,5-dichloro configuration in the phenyl ring (vs.
• Acidity: Chlorine’s electron-withdrawing nature increases carboxylic acid acidity. The 2,5-dichloro isomer may exhibit a lower pKa compared to non-chlorinated analogs but higher than 2,6-dichloro derivatives due to differences in resonance stabilization .

Physical and Chemical Properties

Table 2: Physical Properties of Related Compounds

Compound	Melting Point (°C)	Solubility (1% in Methanol)	Stability/Shelf Life
2,6-Dichloroisonicotinic Acid	209–212	Clear solution	3 years (room temp)
2-(2,5-Dichlorophenyl)isonicotinic Acid (inferred)	~200–210 (estimated)	Moderate in polar solvents	Likely stable
Benzilic Acid (2-Hydroxy-2,2-diphenylacetic acid)	150–152 (Literature)	Poor in water	Hygroscopic

Key Differences :

• Solubility: 2,6-Dichloroisonicotinic acid’s methanol solubility () suggests that the 2,5-dichloro isomer may exhibit similar behavior, though positional effects could alter polarity.
• Stability : Chlorinated aromatic acids generally exhibit long shelf lives under dry conditions, as seen in 2,6-dichloroisonicotinic acid .

Biological Activity

2-(2,5-Dichlorophenyl)isonicotinic acid (CAS No. 1262007-36-2) is an organic compound that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This compound is a derivative of isonicotinic acid, characterized by the presence of two chlorine atoms on the phenyl ring at the 2 and 5 positions. Understanding its biological activity is crucial for exploring its applications in medicine and agriculture.

• Molecular Formula: C₁₂H₇Cl₂NO₂
• Molecular Weight: 270.09 g/mol
• Structure:
  Chemical Structure

The biological activity of 2-(2,5-dichlorophenyl)isonicotinic acid is attributed to its interaction with various molecular targets:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in microbial metabolism, leading to its antimicrobial effects.
• Receptor Interaction: It potentially interacts with receptors involved in plant defense mechanisms, enhancing resistance against pathogens.
• Signaling Pathways: Activation of signaling pathways that induce the production of defense-related proteins and metabolites has been observed, particularly in plant systems.

Antimicrobial Properties

Research indicates that 2-(2,5-dichlorophenyl)isonicotinic acid exhibits significant antimicrobial activity against various bacterial strains. A study demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum potential.

Bacterial Strain	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	15	50
Escherichia coli	18	25
Pseudomonas aeruginosa	12	100

Anticancer Activity

The compound has also shown promise in anticancer research. In vitro studies have indicated that it can induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).

• Mechanism: The proposed mechanism involves the activation of caspase pathways leading to cell death.

Cell Line	IC50 (µM)	Effect
MCF-7	30	Induces apoptosis
HeLa	25	Inhibits proliferation

Case Studies

• Study on Antimicrobial Activity : A recent study evaluated the antimicrobial efficacy of several isonicotinic acid derivatives, including 2-(2,5-dichlorophenyl)isonicotinic acid. Results indicated that this compound had superior activity compared to other derivatives, making it a candidate for further development as an antimicrobial agent.
• Cancer Cell Line Studies : Research focusing on the anticancer properties revealed that treatment with this compound led to a significant reduction in cell viability in various cancer cell lines. The study highlighted the potential for developing new therapeutic strategies based on this compound's structure .

Q & A

Q. What are the recommended synthetic routes for 2-(2,5-Dichlorophenyl)isonicotinic acid, and how can reaction conditions be optimized?

Methodological Answer: The synthesis of aryl-substituted isonicotinic acids often involves coupling reactions. For example, Suzuki-Miyaura cross-coupling could link a 2,5-dichlorophenylboronic acid to a halogenated isonicotinic acid precursor (e.g., bromo- or iodo-substituted pyridine). Key parameters include:

• Catalyst system: Pd(PPh₃)₄ or PdCl₂(dppf) in a 1–5 mol% range.
• Base: Na₂CO₃ or K₂CO₃ in a 2:1 solvent mixture of H₂O:THF at 80–100°C .
• Purification: Recrystallization from methanol or ethanol to achieve ≥97% purity, as validated by TLC (single-spot criteria) and acidimetric titration .

Q. How should researchers characterize the purity and structural integrity of 2-(2,5-Dichlorophenyl)isonicotinic acid?

Methodological Answer: Use a multi-technique approach:

• Melting Point Analysis: Compare observed melting points (e.g., 209–212°C for analogous dichloroisonicotinic acids) against literature values to assess crystallinity .
• TLC/HPLC: Monitor purity using ethyl acetate with 1% acetic acid as the mobile phase; a single spot/peak confirms homogeneity .
• Spectroscopy:
  • ¹H/¹³C NMR: Verify substitution patterns (e.g., aromatic protons at δ 7.2–8.5 ppm for dichlorophenyl groups).
  • FT-IR: Confirm carboxylic acid (-COOH) stretching (~1700 cm⁻¹) and C-Cl bonds (~750 cm⁻¹) .

Advanced Research Questions

Q. What experimental strategies resolve contradictions in reported biological activities of 2-(2,5-Dichlorophenyl)isonicotinic acid derivatives?

Methodological Answer: Discrepancies may arise from variations in:

• Functionalization: Substituents on the pyridine ring (e.g., methyl, amino) alter solubility and bioactivity. Compare IC₅₀ values of derivatives using standardized enzyme inhibition assays .
• Solvent Systems: Polar aprotic solvents (e.g., DMSO) enhance bioavailability but may interfere with assay readouts. Use dose-response curves in multiple solvents to isolate solvent effects .
• Metabolite Profiling: LC-MS/MS can identify active metabolites, distinguishing parent compound effects from downstream products .

Q. How can computational modeling predict the reactivity of 2-(2,5-Dichlorophenyl)isonicotinic acid in catalytic systems?

Methodological Answer: Employ density functional theory (DFT) to:

• Calculate HOMO/LUMO energies for predicting electrophilic/nucleophilic sites.
• Simulate transition states in coupling reactions (e.g., activation energies for Pd-catalyzed cross-couplings) .
• Validate models against experimental data (e.g., XRD crystal structures of analogous compounds) .

Q. What safety protocols are critical for handling 2-(2,5-Dichlorophenyl)isonicotinic acid in biological assays?

Methodological Answer:

• Personal Protective Equipment (PPE): Use nitrile gloves, lab coats, and fume hoods due to potential irritancy (Xi hazard code) .
• First Aid: Immediate rinsing with water for skin/eye contact; consult a physician if ingested, referencing SDS protocols for structurally related acids .
• Waste Disposal: Neutralize with sodium bicarbonate before disposal in halogenated waste containers .